Cas no 188612-53-5 (5-Amino-N1-methyl-1H-imidazole-1,4-dicarboxamide)

5-Amino-N1-methyl-1H-imidazole-1,4-dicarboxamide Properties

Names and Identifiers

• 5-Amino-1-(N-methylcarbamoyl)imidazole-4-carboxamide
• 5-Amino-1-(N-methylcarbamoyl)-imidazole-4-carboxamide
• 5-Amino-N1-methyl-1H-imidazole-1,4-dicarboxamide
• Temozolomide Impurity 3
• 5-(Amino-1-(N-methyl Carbamoyl)
• 1H-Imidazole-1,4-dicarboxamide, 5-amino-N1-methyl-
• 5-Amino-Nl-methyl-1 H-imidazole-1,4-dicarboxamide
• AMY40397
• BV6QW7887S
• 5-amino-1-N-methylimidazole-1,4-dicarboxamide
• UNII-BV6QW7887S
• AGQNTADHDRGUOT-UHFFFAOYSA-N
• SCHEMBL3533229
• EN300-243227
• 5-amino-1-(n-methylcarbamoyl)imidazole-4-carboxamide
• DB-349805
• J-504669
• 188612-53-5
• +Expand

• MDL： MFCD20691204
• InChIKey： AGQNTADHDRGUOT-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9N5O2/c1-9-6(13)11-2-10-3(4(11)7)5(8)12/h2H,7H2,1H3,(H2,8,12)(H,9,13)
• SMILES： CNC(N1C=NC(C(N)=O)=C1N)=O

Computed Properties

• Exact Mass: 183.07562455g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 183.07562455g/mol
• Heavy Atom Count: 13
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Melting Point: 170 °C (decomposition)
• Solubility: Slightly soluble (14 g/l) (25 º C),
• Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),